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N-Methylphthalimide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methylphthalimide is a chemical compound with the formula C₉H₇NO₂. It is a derivative of

phthalimide with a methyl group attached to the nitrogen atom. This white to off-white

crystalline solid is a versatile intermediate in organic synthesis, finding applications in the

production of pharmaceuticals, agrochemicals, and dyes.[1][2] Its utility stems from the reactive

nature of the phthalimide group, which can be used to introduce a protected nitrogen atom into

a molecule. This guide provides an in-depth overview of the chemical properties, structure, and

experimental protocols related to N-Methylphthalimide.

Chemical Structure and Properties
N-Methylphthalimide consists of a phthalimide core, a bicyclic aromatic structure, with a

methyl group bonded to the nitrogen atom.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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